Cas no 1194769-56-6 (5-Bromo-2-Methylbenzohydrazide)
5-Bromo-2-Methylbenzohydrazide Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2-Methylbenzohydrazide
- 5-Bromo-2-Methylbenzohydrazide(WXC01160)
- Benzoic acid, 5-bromo-2-methyl-, hydrazide
-
- MDL: MFCD21192995
- Inchi: 1S/C8H9BrN2O/c1-5-2-3-6(9)4-7(5)8(12)11-10/h2-4H,10H2,1H3,(H,11,12)
- InChI Key: CYNQOZLWZZBUCY-UHFFFAOYSA-N
- SMILES: C(NN)(=O)C1=CC(Br)=CC=C1C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
5-Bromo-2-Methylbenzohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B808468-10mg |
5-Bromo-2-methylbenzohydrazide |
1194769-56-6 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B808468-50mg |
5-Bromo-2-methylbenzohydrazide |
1194769-56-6 | 50mg |
$ 115.00 | 2022-06-06 | ||
| TRC | B808468-100mg |
5-Bromo-2-methylbenzohydrazide |
1194769-56-6 | 100mg |
$ 185.00 | 2022-06-06 | ||
| eNovation Chemicals LLC | D960697-100mg |
5-Bromo-2-Methylbenzohydrazide |
1194769-56-6 | 95% | 100mg |
$185 | 2024-06-06 | |
| eNovation Chemicals LLC | D960697-250mg |
5-Bromo-2-Methylbenzohydrazide |
1194769-56-6 | 95% | 250mg |
$285 | 2024-06-06 | |
| eNovation Chemicals LLC | D960697-1g |
5-Bromo-2-Methylbenzohydrazide |
1194769-56-6 | 95% | 1g |
$540 | 2024-06-06 | |
| eNovation Chemicals LLC | D960697-5g |
5-Bromo-2-Methylbenzohydrazide |
1194769-56-6 | 95% | 5g |
$1630 | 2024-06-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1109574-1g |
5-Bromo-2-methylbenzohydrazide |
1194769-56-6 | 95+% | 1g |
¥4476.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1109574-5g |
5-Bromo-2-methylbenzohydrazide |
1194769-56-6 | 95+% | 5g |
¥11627.00 | 2024-08-09 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD336600-1g |
5-Bromo-2-methylbenzohydrazide |
1194769-56-6 | 95+% | 1g |
¥2981.0 | 2023-04-05 |
5-Bromo-2-Methylbenzohydrazide Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 5-Bromo-2-Methylbenzohydrazide
Research Brief on 5-Bromo-2-Methylbenzohydrazide (CAS: 1194769-56-6): Recent Advances and Applications in Chemical Biology and Pharmaceuticals
The compound 5-Bromo-2-Methylbenzohydrazide (CAS: 1194769-56-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This hydrazide derivative, characterized by its bromo and methyl substituents, has shown promising potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the design of enzyme inhibitors, antimicrobial agents, and anticancer compounds, highlighting its importance in modern medicinal chemistry.
One of the most notable applications of 5-Bromo-2-Methylbenzohydrazide is its use as a building block in the synthesis of novel heterocyclic compounds. Researchers have demonstrated its efficacy in the preparation of pyrazole, triazole, and oxadiazole derivatives, which are known for their broad-spectrum biological activities. A 2023 study published in the *Journal of Medicinal Chemistry* reported the successful incorporation of this compound into a series of triazole-based inhibitors targeting bacterial DNA gyrase, showcasing its potential in addressing antibiotic resistance.
In addition to its synthetic utility, 5-Bromo-2-Methylbenzohydrazide has been investigated for its direct biological effects. Recent in vitro studies have revealed its moderate inhibitory activity against certain cancer cell lines, particularly those associated with breast and lung cancers. The compound's mechanism of action appears to involve the disruption of cellular redox balance, leading to oxidative stress and apoptosis. These findings, published in *Bioorganic & Medicinal Chemistry Letters*, suggest its potential as a lead compound for further optimization in oncology research.
The pharmacokinetic properties of 5-Bromo-2-Methylbenzohydrazide have also been a subject of recent investigation. Computational ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions indicate favorable drug-like characteristics, including moderate solubility and permeability. However, challenges remain in improving its metabolic stability, as evidenced by in vivo studies showing rapid clearance in rodent models. Researchers are currently exploring structural modifications to enhance its bioavailability while maintaining its biological activity.
From a chemical biology perspective, 5-Bromo-2-Methylbenzohydrazide has proven valuable as a molecular probe. Its ability to form stable complexes with transition metals has been exploited in the development of metalloenzyme inhibitors. A 2024 study demonstrated its use in creating copper(II) complexes that exhibit potent superoxide dismutase mimetic activity, opening new avenues for antioxidant therapy development. This application underscores the compound's versatility beyond traditional organic synthesis.
Looking forward, the research community anticipates expanded applications of 5-Bromo-2-Methylbenzohydrazide in targeted drug delivery systems. Preliminary work has shown its potential as a linker molecule in antibody-drug conjugates (ADCs), where its stability under physiological conditions and selective cleavage properties could be advantageous. As the field of precision medicine advances, this compound may play an increasingly important role in the development of next-generation therapeutics.
1194769-56-6 (5-Bromo-2-Methylbenzohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)